Cas no 66424-91-7 (2-(chloromethyl)-4-methyl-1-nitrobenzene)

• Product Name: 2-(chloromethyl)-4-methyl-1-nitrobenzene
• CAS No: 66424-91-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00007369
• CID: 525021
• PubChem ID: 2724031
• Update Time: 2025-05-21

2-(chloromethyl)-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(chloromethyl)-4-methyl-1-nitro-
• 2-(chloromethyl)-4-methyl-1-nitrobenzene
• 5-METHYL-2-NITROBENZYL CHLORIDE
• 2-chloromethyl-4-methyl-1-nitro-benzene
• 5-Methyl-2-nitrobenzylchlorid
• MFCD00007369
• FD7288
• EN300-2003774
• DTXSID20216646
• BWPZDLVOJNBEKI-UHFFFAOYSA-N
• 5-Methyl-2-nitrobenzylchloride
• AKOS015889597
• FT-0641067
• EINECS 266-359-2
• alpha-Chloro-5-methyl-2-nitrotoluene
• AMY15295
• 66424-91-7
• AS-49310
• NS00036039
• SCHEMBL68365
• Benzene, 2-(chloromethyl)-4-methyl-1-nitro-
• 4NSA25H6PC
• 5-Methyl-2-nitrobenzyl chloride, 95%
• DB-054929

• MDL： MFCD00007369
• Inchi： 1S/C8H8ClNO2/c1-6-2-3-8(10(11)12)7(4-6)5-9/h2-4H,5H2,1H3
• InChI Key： BWPZDLVOJNBEKI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 41-43 °C (lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 45.82000
• LogP: 3.16520
• Solubility: Not available

2-(chloromethyl)-4-methyl-1-nitrobenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(chloromethyl)-4-methyl-1-nitrobenzene

Comprehensive Analysis of 2-(Chloromethyl)-4-methyl-1-nitrobenzene (CAS No. 66424-91-7)

2-(Chloromethyl)-4-methyl-1-nitrobenzene (CAS No. 66424-91-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a chloromethyl group and nitro substituent, makes it a versatile building block for derivatization reactions. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods to reduce environmental impact, aligning with global ESG (Environmental, Social, and Governance) goals.

The compound’s nitro-aromatic core contributes to its reactivity in electrophilic substitution reactions, a topic frequently searched by organic chemistry students and researchers. Common queries include "How to purify 2-(chloromethyl)-4-methyl-1-nitrobenzene" or "Applications of nitrotoluene derivatives," reflecting its relevance in academic and industrial labs. Analytical techniques like HPLC and GC-MS are often employed to ensure purity, as impurities may affect downstream applications in catalyst design or polymer modification.

In the context of drug discovery, this compound serves as a precursor for bioactive molecules targeting inflammation and microbial resistance—a hotspot amid rising antibiotic resistance concerns. Patent databases reveal its use in synthesizing heterocyclic compounds, addressing demands for novel small-molecule therapeutics. Meanwhile, material scientists explore its role in photoactive materials, leveraging its nitro group’s electron-withdrawing properties for optoelectronic devices.

Environmental and safety profiles are also critical discussion points. While not classified as hazardous under standard regulations, proper handling protocols (e.g., PPE compliance) are emphasized in SDS documentation. Researchers often search for "biodegradation pathways of nitroaromatics," highlighting the compound’s ecological footprint—a priority in circular economy initiatives.

From a market perspective, the demand for fine chemicals like CAS 66424-91-7 is driven by Asia-Pacific pharmaceutical hubs. Suppliers increasingly adopt ISO-certified processes to meet REACH and FDA standards, ensuring supply chain transparency. This aligns with consumer preferences for ethically sourced raw materials, a trend dominating B2B procurement discussions.

Innovations in flow chemistry and microwave-assisted synthesis have streamlined the production of 2-(chloromethyl)-4-methyl-1-nitrobenzene, reducing reaction times and waste. Such advancements resonate with labs aiming for high-throughput screening compatibility, a frequent search term in automated synthesis forums.

In summary, CAS 66424-91-7 exemplifies the intersection of traditional organic chemistry and modern technological demands. Its applications span life sciences, advanced materials, and industrial catalysis, making it a compound of enduring relevance in both academia and industry.